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Compound of Interest

Compound Name: Glyconiazide

Cat. No.: B1241510

A Note on Nomenclature: The query specified "glyconiazide." However, extensive database

searches yielded no compound with this name. It is highly probable that the intended subject

was Gliclazide, a widely researched oral hypoglycemic agent. This guide will, therefore, focus
on the structural characterization of Gliclazide.

Introduction to Gliclazide

Gliclazide is a second-generation sulfonylurea drug used in the management of non-insulin-
dependent diabetes mellitus (NIDDM).[1] Its therapeutic effect stems from stimulating insulin
release from pancreatic (3-cells.[1] A thorough understanding of its three-dimensional structure
Is paramount for drug design, formulation development, and understanding its mechanism of
action. This document provides a detailed overview of the techniques employed in the
structural elucidation of Gliclazide.

Physicochemical Properties

A summary of the key physicochemical properties of Gliclazide is presented in Table 1.
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Property Value Reference

Molecular Formula C15H21N303Ss [2]

Molecular Weight 323.41 g/mol [2]

Melting Point 163-172 °C [2]
2.9 (aliphatic amine), 5.8

pKa , (2]
(sulfonamide)

LogP 2.6 [1]

Water Solubility Very slightly soluble [2]
White or almost white

Appearance [2]

crystalline powder

Spectroscopic and Crystallographic
Characterization

The definitive structure of Gliclazide has been elucidated using a combination of spectroscopic

and crystallographic techniques.

X-Ray Crystallography

Single-crystal X-ray diffraction has provided the most detailed insight into the solid-state

conformation of Gliclazide.

Table 2: Crystallographic Data for Gliclazide
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Parameter Value Reference
Crystal System Monoclinic [3]
Space Group P2(1)/n [3]
a 10.828(2) A [3]
b 14.342(19) A [3]
c 11.005(6) A [3]
B 106.97(2)° [3]
Volume 1635(12) A3 [3]
Z 4 [3]

The crystal structure reveals an open, extended conformation of the Gliclazide molecule
around the sulfonylurea nucleus.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are crucial for confirming the molecular structure of Gliclazide in
solution. Studies in different solvents like CDCIs and DMSO-ds have shown that in solution, the
structure is still the EZ isomer, but with slow nitrogen inversion around the pyrrolidine nitrogen
in CDCls.[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy helps in identifying the functional groups present in the Gliclazide
molecule. The interactions between Gliclazide and various excipients, such as PVP K90, have
been investigated using FT-IR, revealing the formation of intermolecular hydrogen bonds.[5]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of
Gliclazide, further confirming its chemical structure.

Experimental Protocols
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Single-Crystal X-Ray Diffraction

Crystal Growth: Single crystals of Gliclazide suitable for X-ray diffraction are typically grown
by slow evaporation from a suitable solvent.

Data Collection: A selected crystal is mounted on a goniometer and irradiated with a
monochromatic X-ray beam. The diffraction pattern is recorded on a detector.

Structure Solution and Refinement: The collected data is processed to determine the unit cell
dimensions and space group. The structure is then solved using direct methods and refined
to obtain the final atomic coordinates and molecular geometry.[3]

NMR Spectroscopy

Sample Preparation: A few milligrams of Gliclazide are dissolved in a deuterated solvent
(e.g., CDClIs or DMSO-ds) in an NMR tube.

Data Acquisition: The sample is placed in the NMR spectrometer, and *H and 3C NMR
spectra are acquired.

Spectral Analysis: The chemical shifts, coupling constants, and integration of the signals are
analyzed to assign the protons and carbons in the molecule.

FT-IR Spectroscopy

Sample Preparation: The Gliclazide sample is mixed with potassium bromide (KBr) and
pressed into a pellet. Alternatively, the spectrum can be recorded using an Attenuated Total
Reflectance (ATR) accessory.

Data Acquisition: The sample is placed in the FT-IR spectrometer, and the infrared spectrum
is recorded over a specific range (e.g., 4000-400 cm™1).

Spectral Analysis: The characteristic absorption bands corresponding to the various
functional groups (e.g., N-H, C=0, S=0) are identified.

Diagrams
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Caption: Workflow for the structural characterization of Gliclazide.
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Caption: Logical relationship of Gliclazide's structural components.

Conclusion

The structural characterization of Gliclazide is well-established through a combination of
powerful analytical techniques. X-ray crystallography has provided a definitive solid-state
structure, while NMR, FT-IR, and mass spectrometry have confirmed the molecular structure
and provided insights into its behavior in solution and interactions with other molecules. This
comprehensive structural understanding is essential for the continued development and
effective use of Gliclazide in a clinical setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.mdpi.com/2076-3417/10/20/7131
https://pubmed.ncbi.nlm.nih.gov/8207672/
https://pubmed.ncbi.nlm.nih.gov/8207672/
https://www.researchgate.net/publication/13242485_Gliclazide
https://pmc.ncbi.nlm.nih.gov/articles/PMC2690775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2690775/
https://www.benchchem.com/product/b1241510#structural-characterization-of-glyconiazide
https://www.benchchem.com/product/b1241510#structural-characterization-of-glyconiazide
https://www.benchchem.com/product/b1241510#structural-characterization-of-glyconiazide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1241510?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

